Cas no 364590-93-2 ((4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid)

• Product Name: (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid
• CAS No: 364590-93-2
• MF: C₁₃H₁₀BF₃O₂
• MW: 266.023514270782
• MDL: MFCD08544391
• CID: 67853
• PubChem ID: 16244484
• Update Time: 2025-10-31

(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid
• 4-(TRIFLUOROMETHYL)-4-BIPHENYLBORONIC ACID
• [4-[4-(trifluoromethyl)phenyl]phenyl]boronic acid
• 4'-(TRIFLUOROMETHYL)-4-BIPHENYLBORONIC ACID
• Boronic acid, [4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-
• AG-F-27007
• AGN-PC-00VAJ1
• AK113782
• CTK4H6493
• KB-35322
• MolPort-000-931-784
• SureCN6607384
• [4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl]boronic acid
• (4'-(trifluoromethyl)-[1,1'biphenyl]-4-yl)boronic acid
• CS-0175154
• SCHEMBL6607384
• 364590-93-2
• [4-(4-Trifluoromethylphenyl)phenyl]boronic acid
• AKOS004113886
• F70162
• (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronicacid
• (4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl)boronic acid
• AMY29923
• 4'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-4-YLBORONIC ACID
• MFCD08544391
• DTXSID10585712
• [4'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl]boronic acid
• GS-5644
• (4''-(Trifluoromethyl)-[1,1''-biphenyl]-4-yl)boronic Acid

• MDL： MFCD08544391
• Inchi： 1S/C13H10BF3O2/c15-13(16,17)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(18)19/h1-8,18-19H
• InChI Key： VXRWBTTXNCRCPS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 266.07300
• Monoisotopic Mass: 266.0725942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 373.1±52.0 °C at 760 mmHg
• Flash Point: 179.5±30.7 °C
• Refractive Index: 1.547
• PSA: 40.46000
• LogP: 2.05220
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid

(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid (CAS No. 364590-93-2): A Comprehensive Overview

(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid (CAS No. 364590-93-2) is a versatile and highly functional boronic acid derivative that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group and a biphenyl scaffold, making it an essential building block for a wide range of chemical transformations and applications.

The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, which can significantly influence the biological activity and physicochemical properties of molecules. The biphenyl scaffold, on the other hand, provides rigidity and planarity, which are crucial for molecular recognition and interactions in biological systems. These features make (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid an attractive candidate for the development of novel pharmaceuticals, agrochemicals, and advanced materials.

In the realm of medicinal chemistry, (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid has been extensively studied for its potential in drug discovery. Recent research has highlighted its utility in the synthesis of biologically active compounds with diverse therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this boronic acid derivative can be effectively used to synthesize potent inhibitors of kinases, which are key targets in cancer therapy. The presence of the trifluoromethyl group enhances the potency and selectivity of these inhibitors, making them promising candidates for further clinical development.

Beyond its applications in drug discovery, (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid has also found use in materials science. Its unique electronic properties and thermal stability make it an ideal precursor for the synthesis of functional polymers and organic semiconductors. A notable example is its use in the preparation of conjugated polymers for organic photovoltaic (OPV) devices. Research published in Advanced Materials showed that polymers derived from this boronic acid exhibit excellent charge transport properties and high photovoltaic performance, making them suitable for next-generation solar cells.

In addition to its synthetic utility, (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid has been explored for its potential in catalysis. Boronic acids are well-known for their ability to form stable complexes with transition metals, which can be utilized to design efficient catalysts for various organic transformations. A study in Chemical Communications reported that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity. This finding opens up new avenues for the development of more sustainable and cost-effective synthetic methods.

The safety profile of (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid is another important aspect to consider. While boronic acids are generally considered to be relatively safe compared to other reactive intermediates in organic synthesis, proper handling and storage precautions should be observed to ensure workplace safety. It is important to note that this compound should be stored under dry conditions to prevent hydrolysis and degradation.

In conclusion, (4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid (CAS No. 364590-93-2) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features and functional properties make it an indispensable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and improve synthetic methods, this boronic acid derivative is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.